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Compound of Interest

Compound Name: MP-513 (hydrobromide hydrate)

Cat. No.: B10815342

Get Quote

Executive Summary
MP-513, formally known as Teneligliptin hydrobromide hydrate (CAS: 1572583-29-9), is a

highly potent, competitive, and long-lasting inhibitor of the dipeptidyl peptidase-4 (DPP-4)

enzyme[1]. Originally developed as an oral therapeutic for type 2 diabetes mellitus, MP-513

has become an essential pharmacological tool for researchers investigating metabolic

syndrome, diabetic nephropathy, and cardiovascular complications. This application note

provides field-validated, self-validating protocols for the formulation and in vivo administration

of MP-513, ensuring high bioavailability, reproducible pharmacodynamics, and rigorous

experimental integrity.

Mechanism of Action & Pharmacodynamics
MP-513 exerts its primary metabolic effects by competitively inhibiting the DPP-4 enzyme,

demonstrating exceptional potency with an IC50 of 0.37 nM for human DPP-4 and 0.29 nM for

rat DPP-4. By blocking DPP-4, MP-513 prevents the rapid enzymatic degradation of

endogenous incretin hormones, specifically glucagon-like peptide-1 (GLP-1) and glucose-

dependent insulinotropic polypeptide (GIP)[2].
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The prolonged half-life of these incretins enhances glucose-dependent insulin secretion from

pancreatic β-cells while simultaneously suppressing glucagon release. Beyond glycemic

control, MP-513 exhibits pleiotropic cellular effects. It acts as a direct scavenger of hydroxyl

radicals, suppresses reactive oxygen species (ROS) production, and inhibits the NLRP3

inflammasome via the activation (phosphorylation) of AMPK in target tissues such as

cardiomyocytes[3].
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Figure 1: Mechanism of action of MP-513 inhibiting DPP-4 to preserve incretins and lower

blood glucose.

Physicochemical Properties & Formulation
Strategies
MP-513 hydrobromide hydrate is a crystalline solid. While it exhibits moderate aqueous

solubility, direct dissolution in physiological saline at high concentrations can lead to micro-

precipitation, which severely compromises dosing accuracy and in vivo bioavailability.

Therefore, the choice of vehicle is dictated by the route of administration and the required peak

plasma concentration (Cmax).

Table 1: Validated Formulation Strategies for MP-513
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Formulation
Vehicle

Target Route Max Concentration
Causality &
Preparation Notes

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline

IV, IP ~2.5 mg/mL

Causality: DMSO

disrupts the hydrate

crystal lattice.

PEG300 prevents

aqueous precipitation.

Tween-80 stabilizes

the micellar structure.

0.5% CMC-Na in

ddH2O
PO (Gavage) ≥5.0 mg/mL

Causality: CMC-Na

increases vehicle

viscosity, preventing

rapid sedimentation of

drug particles to

ensure uniform

dosing[1].

5% DMSO + 95%

Corn Oil
PO, IP ~2.0 mg/mL

Causality: Lipid

vehicle acts as a

depot for extended

release. Requires

immediate use post-

preparation.

In Vivo Formulation Protocols
Protocol A: Preparation of True Solution for IV/IP
Injection (Target: 2.5 mg/mL)
Self-Validating Check: Before starting, ensure the MP-513 powder is fully equilibrated to room

temperature if stored at -20°C. Opening cold vials causes condensation, which alters the

hydration state and skews weighing accuracy.

Weighing: Accurately weigh 2.5 mg of MP-513 hydrobromide hydrate into a sterile

microcentrifuge tube.
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Primary Solubilization (10% DMSO): Add 100 µL of high-purity DMSO. Vortex vigorously for

30 seconds.

Causality: DMSO is a highly polar aprotic solvent necessary to rapidly disrupt the strong

intermolecular forces of the hydrobromide hydrate crystal lattice[1].

Co-solvent Addition (40% PEG300): Add 400 µL of PEG300. Mix by pipetting up and down.

Causality: PEG300 acts as a steric stabilizer. If aqueous saline were added directly to the

DMSO stock, the drug would rapidly precipitate out of solution. PEG300 creates a solvent

gradient that maintains solubility.

Surfactant Addition (5% Tween-80): Add 50 µL of Tween-80. Vortex for 15 seconds.

Causality: Tween-80 lowers the surface tension of the mixture, forming micelles that

encapsulate the hydrophobic domains of MP-513, preventing aggregation.

Aqueous Dilution (45% Saline): Slowly add 450 µL of 0.9% physiological saline dropwise

while gently swirling.

Causality: Dropwise addition prevents localized supersaturation. Saline ensures the final

formulation is isotonic, preventing hemolysis or osmotic tissue damage upon systemic

injection.
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Figure 2: Workflow for preparing MP-513 true solution for IV/IP administration.

Protocol B: Preparation of Homogeneous Suspension
for Oral Gavage (Target: 5.0 mg/mL)

Vehicle Preparation: Prepare a 0.5% (w/v) Sodium Carboxymethyl Cellulose (CMC-Na)

solution in double-distilled water (ddH2O). Stir overnight at room temperature to ensure

complete polymer hydration.

Weighing: Accurately weigh 5.0 mg of MP-513 hydrobromide hydrate.

Suspension: Add 1.0 mL of the 0.5% CMC-Na vehicle to the drug powder.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10815342/docs?utm_src=pdf-body-img#application-note-in-vivo-administration-protocols-for-mp-513-teneligliptin-hydrobromide-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenization: Probe sonicate on ice for 3 bursts of 10 seconds, or vortex vigorously for 2

minutes until a milky, uniform suspension is achieved.

Causality: MP-513 is not fully soluble in pure water at 5 mg/mL. The CMC-Na polymer

network increases the kinematic viscosity of the vehicle, physically trapping the micro-

particles of MP-513 in suspension. This prevents rapid sedimentation, ensuring that the

exact required dose is drawn into the gavage needle[1].

Experimental Design & Dosing Regimens
A. Oral Glucose Tolerance Test (OGTT) in Rodents

Objective: Evaluate the acute incretin-preserving and hypoglycemic efficacy of MP-513.

Model: Zucker fatty rats or high-fat diet (HFD)-induced obese mice[3].

Workflow & Causality:

Fast the animals for 12-16 hours prior to the experiment to establish a baseline fasting

blood glucose level.

Administer MP-513 (0.03 - 1.0 mg/kg) via oral gavage[3].

Critical Timing: Wait exactly 30 to 60 minutes before the glucose challenge. Causality: This

pharmacokinetic window allows MP-513 to be absorbed and achieve near-maximal DPP-4

inhibition in the plasma and gut endothelium before the glucose-induced incretin surge

occurs[2].

Administer an oral glucose load (e.g., 2 g/kg).

Measure blood glucose via tail vein prick at 0, 15, 30, 60, and 120 minutes post-glucose

load.

B. Chronic Dosing for Diabetic Complications
Objective: Investigate pleiotropic effects (e.g., diabetic polyneuropathy, cardiomyopathy).

Model: Streptozotocin (STZ)-induced diabetic rats or mice.
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Workflow & Causality:

Administer MP-513 at 10 mg/kg to 30 mg/kg daily via oral gavage for 4 to 24 weeks.

Causality of Dose: Chronic models require higher doses (≥10 mg/kg) compared to acute

OGTTs because the therapeutic endpoints (e.g., scavenging hydroxyl radicals, reducing

urinary 8-OHdG, inhibiting the NLRP3 inflammasome) depend on sustained tissue

penetration and intracellular target engagement (like AMPK phosphorylation), rather than

just circulating DPP-4 inhibition[3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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